Cas no 2171591-48-1 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• CAS No: 2171591-48-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5872785
• PubChem ID: 165547608
• Update Time: 2025-09-28

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid
• 2171591-48-1
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]cyclobutyl}acetic acid
• EN300-1490331

• Inchi： 1S/C26H30N2O5/c1-16(2)23(24(31)28-26(12-7-13-26)14-22(29)30)27-25(32)33-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21,23H,7,12-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： PXDIVHLXFKPISP-UHFFFAOYSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCC1

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171591-48-1): An Overview

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171591-48-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, is characterized by its unique structural features and potential applications in the synthesis of peptides and other biologically active molecules.

The core structure of this compound consists of a cyclobutyl ring linked to an acetic acid moiety. The cyclobutyl ring is further functionalized with a Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the Fmoc group allows for controlled deprotection and coupling reactions, making this compound a valuable building block in the synthesis of complex peptides and proteins.

Recent studies have highlighted the importance of cyclobutyl-containing amino acids in enhancing the stability and bioavailability of peptides. These compounds exhibit improved conformational rigidity, which can lead to enhanced pharmacological properties such as increased resistance to enzymatic degradation and improved cell penetration. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that cyclobutyl-containing peptides showed significantly higher stability in serum compared to their linear counterparts, making them promising candidates for therapeutic applications.

The Fmoc protection strategy used in this compound is particularly advantageous in solid-phase peptide synthesis (SPPS). The Fmoc group can be selectively removed using mild conditions, such as treatment with piperidine, without affecting other functional groups in the molecule. This selective deprotection allows for precise control over the coupling reactions, ensuring high yields and purity of the final peptide product. The use of Fmoc protection has been extensively studied and optimized over the years, making it a standard technique in modern peptide synthesis.

In addition to its role in peptide synthesis, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid has also shown potential in the development of small molecule inhibitors. The cyclobutyl ring provides a rigid scaffold that can be functionalized with various substituents to target specific protein-protein interactions or enzymatic activities. For example, researchers at the University of California, San Francisco, have reported the use of cyclobutyl-containing compounds as potent inhibitors of protein kinases, which are key targets in cancer therapy.

The synthetic route for this compound typically involves several steps, including the formation of the cyclobutyl ring, introduction of the Fmoc protecting group, and subsequent functionalization with the acetic acid moiety. Each step requires careful optimization to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of these reactions.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidocyclobutyl}acetic acid (CAS No. 2171591-48-1) is a versatile compound with significant potential in various areas of chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an ideal building block for the synthesis of peptides and small molecule inhibitors. Ongoing research continues to explore new applications and optimizations for this compound, further solidifying its importance in the field.